molecular formula C14H14N2O5 B2588373 (E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione CAS No. 2034893-76-8

(E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

Cat. No. B2588373
CAS RN: 2034893-76-8
M. Wt: 290.275
InChI Key: IJYKHRLMAFZAIV-ONEGZZNKSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of oxazolidinone derivatives, which are known for their antibacterial properties.

Scientific Research Applications

Synthesis and Characterization

One of the foundational aspects of scientific research involving this compound is its synthesis and characterization. For instance, Singh et al. (2014) explored the synthesis of a pyrrole chalcone derivative closely related to the compound of interest. They demonstrated the utility of aldol condensation for producing complex molecules, suggesting potential pathways for synthesizing and modifying compounds like "(E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione" (Singh, Rawat, & Sahu, 2014).

Reactivity and Derivatives Synthesis

Research has also focused on the reactivity of similar compounds and their potential in synthesizing derivatives with significant biological activities. For example, Duddupudi et al. (2020) demonstrated a metal-free oxidative cyclization of N-Boc-acrylamides, leading to 5,5-disubstituted oxazolidine-2,4-diones, which are structurally related to the compound . This research highlights the methods for constructing complex molecules that could be applicable in designing drugs or materials with specific functions (Duddupudi, Pandey, Vo, Welsh, Doerksen, & Cuny, 2020).

Applications in Heterocyclic Chemistry

The compound and its derivatives are integral in synthesizing heterocyclic compounds, which are crucial in pharmaceutical chemistry. Martins et al. (2008) reviewed the synthesis of various heterocycles, where compounds like "(E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione" could serve as intermediates or reactants in creating biologically active molecules (Martins, Frizzo, Moreira, Zanatta, & Bonacorso, 2008).

properties

IUPAC Name

3-[1-[(E)-3-(furan-2-yl)prop-2-enoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N2O5/c17-12(4-3-11-2-1-7-20-11)15-6-5-10(8-15)16-13(18)9-21-14(16)19/h1-4,7,10H,5-6,8-9H2/b4-3+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IJYKHRLMAFZAIV-ONEGZZNKSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1N2C(=O)COC2=O)C(=O)C=CC3=CC=CO3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CC1N2C(=O)COC2=O)C(=O)/C=C/C3=CC=CO3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-3-(1-(3-(furan-2-yl)acryloyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

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